1-(1,3-benzodioxol-5-ylacetyl)-4-[(dimethylamino)methyl]-4-azepanol

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-1-[4-[(dimethylamino)methyl]-4-hydroxyazepan-1-yl]ethanone
• InChI: InChI=1S/C18H26N2O4/c1-19(2)12-18(22)6-3-8-20(9-7-18)17(21)11-14-4-5-15-16(10-14)24-13-23-15/h4-5,10,22H,3,6-9,11-13H2,1-2H3
• InChI Key: IGPQEMZYWDFWTH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1(CCCN(CC1)C(=O)CC2=CC3=C(C=C2)OCO3)O
• Molecular Formula: C18H26N2O4
• Molecular Weight: 334.4 g/mol

Description

1-(1,3-benzodioxol-5-ylacetyl)-4-[(dimethylamino)methyl]-4-azepanol, also known as MDMA or ecstasy, is a synthetic psychoactive drug that has gained popularity in recent years due to its euphoric effects. MDMA is classified as a Schedule I drug by the United States Drug Enforcement Administration (DEA), meaning it has a high potential for abuse and no accepted medical use. Despite this, MDMA has been the subject of scientific research for its potential therapeutic effects.

Mechanism of Action

1-(1,3-benzodioxol-5-ylacetyl)-4-[(dimethylamino)methyl]-4-azepanol works by increasing the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. This leads to feelings of euphoria, increased energy, and heightened sensory perception. However, prolonged use can lead to a depletion of these neurotransmitters, which can result in depression and anxiety.
Biochemical and Physiological Effects:
This compound has been shown to increase heart rate, blood pressure, and body temperature. It can also cause dehydration and electrolyte imbalances, which can be dangerous in certain individuals. Prolonged use can lead to damage to the brain and other organs.

Advantages and Limitations for Lab Experiments

1-(1,3-benzodioxol-5-ylacetyl)-4-[(dimethylamino)methyl]-4-azepanol has been used in animal studies to investigate its potential therapeutic effects. However, it is important to note that animal studies may not accurately reflect the effects of this compound in humans. Additionally, the use of this compound in laboratory settings is highly regulated and requires approval from ethical review boards.

Future Directions

Future research on 1-(1,3-benzodioxol-5-ylacetyl)-4-[(dimethylamino)methyl]-4-azepanol should focus on its potential therapeutic effects, particularly in the treatment of PTSD and other mental health disorders. This research should include clinical trials in humans to fully understand its benefits and risks. Additionally, more research is needed to understand the long-term effects of this compound use and how to mitigate potential harm.

Synthesis Methods

1-(1,3-benzodioxol-5-ylacetyl)-4-[(dimethylamino)methyl]-4-azepanol is synthesized through a multi-step process starting with safrole, a natural extract from the sassafras tree. The safrole is first converted to isosafrole, which is then converted to MDP2P using a variety of reagents and solvents. MDP2P is then reduced to this compound using a reducing agent such as aluminum amalgam or sodium borohydride.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylacetyl)-4-[(dimethylamino)methyl]-4-azepanol has been studied for its potential therapeutic effects in the treatment of post-traumatic stress disorder (PTSD), anxiety, and depression. It has been shown to increase feelings of empathy and social connection, which could be beneficial in therapy settings. However, more research is needed to fully understand its potential benefits and risks.